3,4,5,6-tetrachloro-N-({4-[(2-oxopyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-2-carboxamide

• IUPAC Name: 3,4,5,6-tetrachloro-N-[[4-[(2-oxopyrrolidin-1-yl)methyl]phenyl]methyl]pyridine-2-carboxamide
• InChI: InChI=1S/C18H15Cl4N3O2/c19-13-14(20)16(24-17(22)15(13)21)18(27)23-8-10-3-5-11(6-4-10)9-25-7-1-2-12(25)26/h3-6H,1-2,7-9H2,(H,23,27)
• InChI Key: GIVPWONWDRDLMH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC2=CC=C(C=C2)CNC(=O)C3=NC(=C(C(=C3Cl)Cl)Cl)Cl
• Molecular Formula: C18H15Cl4N3O2
• Molecular Weight: 447.1 g/mol

Description

The compound “3,4,5,6-tetrachloro-N-({4-[(2-oxopyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-2-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound. It’s important to note that the structure and properties of this compound could be inferred from its molecular formula and the known properties of similar compounds.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a pyridine ring which is a six-membered ring with one nitrogen atom and five carbon atoms. The ring is substituted with four chlorine atoms and a carboxamide group. Attached to the nitrogen of the carboxamide group is a phenyl ring, which in turn is substituted with a pyrrolidin-2-one group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple chlorine atoms would likely make it relatively heavy and possibly quite reactive. The carboxamide group could form hydrogen bonds, influencing its solubility.

Safety and Hazards

Without specific experimental data, it’s difficult to provide detailed safety and hazard information for this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given its complex structure, it might have interesting reactivity or biological activity that could be of interest in fields such as medicinal chemistry.